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Compound of Interest

Compound Name: 3-Pyridazinealanine

Cat. No.: B15194677

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Pyridazinealanine, systematically known as 2-Amino-3-(pyridazin-3-yl)propanoic acid, is a
non-proteinogenic amino acid containing a pyridazine moiety. The presence of the nitrogen-
containing heterocyclic pyridazine ring imparts unique chemical properties and potential
biological activities, making it a compound of interest in medicinal chemistry and drug
discovery. This technical guide provides a comprehensive overview of the available chemical
data, potential synthetic approaches, and biological context of 3-Pyridazinealanine and its
closely related analogs.

Chemical Data

A summary of the key chemical identifiers and properties for 3-Pyridazinealanine is provided
below.
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Property Value Source

CAS Number 89853-75-8 [1]

) 2-Amino-3-(pyridazin-3-
Systematic Name ) )
yl)propanoic acid

Molecular Formula C7H9N302 [1]

Molecular Weight 167.17 g/mol [1]

C1=CC(=CN=N1)CC(C(=0)0)
N

Canonical SMILES

InChl Key Not available

Note: Detailed experimental physicochemical data such as melting point, boiling point, and
solubility for 3-Pyridazinealanine are not readily available in the cited literature. For
comparison, the related compound 2-Amino-3-(pyridin-4-yl)propanoic acid hydrochloride has a
molecular weight of 202.64 g/mol .[2]

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthetic protocols specifically for 3-Pyridazinealanine are scarce in
the public domain. However, general methods for the synthesis of related amino acid
derivatives and pyridazine compounds can be adapted.

A plausible synthetic approach for 3-Pyridazinealanine would involve the alkylation of a
glycine enolate equivalent with a 3-(halomethyl)pyridazine or a related electrophile. Another
general method for synthesizing similar amino acids involves the Strecker synthesis, starting
from 3-pyridazinecarboxaldehyde.

A general, multi-step synthesis for a structural analog, 2-Amino-3-(pyridin-3-yl)propanoic acid,
has been described and involves the following key transformations|3]:

o Condensation: Reaction of pyridine-3-carboxaldehyde with glycine to form a Schiff base
intermediate. This step is typically performed in a solvent system like ethanol/water with mild
heating.[3]
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e Reduction: The resulting imine is then reduced to the corresponding amine. Sodium
borohydride is a common reducing agent for this transformation.[3]

« Purification: The final product is then purified, which may involve crystallization or
chromatographic techniques. For enhanced solubility and stability, it can be converted to a
hydrochloride salt.[3]

It is important to note that the direct application of this protocol to the pyridazine analogue
would require 3-pyridazinecarboxaldehyde as the starting material, and optimization of reaction
conditions would be necessary.

Biological Activity and Signaling Pathways

Specific biological data and defined signaling pathways for 3-Pyridazinealanine are not well-
documented in publicly available literature. However, the broader class of pyridazine and
pyridazinone derivatives has been extensively studied and shown to exhibit a wide range of
pharmacological activities. These activities provide a basis for the potential biological relevance
of 3-Pyridazinealanine.

Derivatives of the pyridazine scaffold have been reported to possess activities including, but
not limited to:

Anticancer

Anti-inflammatory

Antimicrobial

Antiviral

Cardiovascular effects

The diverse biological activities of pyridazine-containing compounds suggest that they can
interact with various biological targets. For instance, some pyridazinone derivatives have been
shown to act as vasorelaxants, potentially through the modulation of endothelial nitric oxide
synthase (eNOS).
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Given the structural similarity of 3-Pyridazinealanine to natural amino acids, it could potentially
act as an antagonist or inhibitor in metabolic pathways involving these amino acids. For
example, a related compound, (R)-2-amino-3-(4-(pyridin-3-yl)-1H-1,2,3-triazol-1-yl)propanoic
acid, has been investigated as an NMDA receptor glycine site agonist.[4] This suggests that
amino acid derivatives incorporating nitrogen-containing heterocycles can interact with
neurotransmitter receptors.

Further research is required to elucidate the specific biological targets and signaling pathways
modulated by 3-Pyridazinealanine.

Experimental Workflows and Diagrams

As specific experimental data and signaling pathways for 3-Pyridazinealanine are not
available, a generalized workflow for the synthesis of a pyridazine-containing amino acid is
presented below, based on established chemical principles.

3-Pyridazine-

carboxaldehyde
. - Purification
Condensation Reduction A e .
. . (Crystallization/ 3-Pyridazinealanine
(Schiff Base Formation) (e.g., NaBH4) Chromatography)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 3-Pyridazinealanine.

Conclusion

3-Pyridazinealanine (CAS 89853-75-8) is a fascinating molecule with potential for further
investigation in the fields of medicinal chemistry and drug development. While specific
experimental data for this compound is limited, the known biological activities of the broader
pyridazine class of compounds suggest that it could be a valuable building block for the
synthesis of novel therapeutic agents. Further research is warranted to fully characterize its
physicochemical properties, develop robust synthetic protocols, and explore its biological
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activity profile and mechanism of action. This guide serves as a foundational resource for
scientists and researchers interested in pursuing studies on this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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